8-(4-aminopiperidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one

• IUPAC Name: 8-(4-aminopiperidin-1-yl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• InChI: InChI=1S/C10H14N6O/c11-7-1-4-15(5-2-7)8-9-13-14-10(17)16(9)6-3-12-8/h3,6-7H,1-2,4-5,11H2,(H,14,17)
• InChI Key: SLVXEULBUBQROT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C2=NC=CN3C2=NNC3=O
• Molecular Formula: C10H14N6O
• Molecular Weight: 234.26 g/mol

Description

The compound “8-(4-aminopiperidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one” is a derivative of the [1,2,4]triazolo[4,3-a]pyrazine class. It has been identified as a potential inhibitor of Poly (ADP-ribose) polymerase 1 (PARP1), which can selectively kill homologous recombination (HR) deficient cancer cells.

Synthesis Analysis

The synthesis of similar [1,2,4]triazolo[4,3-a]pyrazine derivatives involves several steps. The process typically starts with the addition of ethanol and hydrazine hydrate to 2-chloropyrazine. The pH is regulated to 6 and impurities are removed. The next steps involve the addition of chlorobenzene and trifluoroacetic anhydride, followed by heating and the addition of methanesulfonic acid. The final product is obtained after several more steps, including filtration, washing, and drying.

Scientific Research Applications

Cancer Treatment: c-Met Kinase Inhibition

This compound has been identified as a potential inhibitor of the c-Met kinase, which plays a significant role in cancer cell growth and survival. .

Diabetes Management: Sitagliptin Drug Contamination Study

In the pharmaceutical industry, this compound has been studied in the context of Sitagliptin drug products. A specific focus has been on the contamination pathway of N-nitroso-triazolopyrazine, a genotoxic derivative, and its precursor triazolopyrazine. .

PARP1 Inhibition: Overcoming Acquired Resistance in Cancer

The compound has been explored as a PARP1 inhibitor, which is significant in the treatment of HR-deficient cancers. .

Chemical Synthesis: Building Blocks for Medicinal Chemistry

In the field of chemical synthesis, this compound serves as a building block for creating focused small molecule libraries. .

Materials Science: Luminescent Properties and Semiconductor Applications

Derivatives of this compound have been synthesized with luminescent properties, which could be applied in materials science, particularly in the development of new light-emitting materials. .

Biochemical Research: Kinase Inhibition Studies

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Future Directions

The compound “8-(4-aminopiperidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one” and its derivatives hold promise for the development of new treatments for HR deficient cancers. Future research could focus on further elucidating its mechanism of action, optimizing its synthesis, and assessing its safety and efficacy in preclinical and clinical studies.